Cas no 1060316-15-5 (N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)cyclohexanecarboxamide)

• Product Name: N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)cyclohexanecarboxamide
• CAS No: 1060316-15-5
• MF: C₁₈H₂₆N₂O₃
• MW: 318.410645008087
• CID: 6489563
• PubChem ID: 25862873
• Update Time: 2025-08-03

N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)cyclohexanecarboxamide
• AKOS024497840
• VU0635366-1
• N-[4-[2-(2-methoxyethylamino)-2-oxoethyl]phenyl]cyclohexanecarboxamide
• N-(4-(2-((2-methoxyethyl)amino)-2-oxoethyl)phenyl)cyclohexanecarboxamide
• 1060316-15-5
• F5097-1359

• Inchi： 1S/C18H26N2O3/c1-23-12-11-19-17(21)13-14-7-9-16(10-8-14)20-18(22)15-5-3-2-4-6-15/h7-10,15H,2-6,11-13H2,1H3,(H,19,21)(H,20,22)
• InChI Key： BIRLRQPBDCSYMD-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1C=CC(CC(NCCOC)=O)=CC=1

Computed Properties

• Exact Mass: 318.19434270g/mol
• Monoisotopic Mass: 318.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)cyclohexanecarboxamide

Comprehensive Overview of N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)cyclohexanecarboxamide (CAS No. 1060316-15-5)

N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)cyclohexanecarboxamide (CAS No. 1060316-15-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its cyclohexanecarboxamide core and methoxyethyl carbamoyl side chain, is often explored for its role in modulating biological pathways. Researchers are particularly interested in its potential as a small molecule inhibitor or ligand in drug discovery projects, especially in areas like oncology and neurology.

The molecular structure of N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)cyclohexanecarboxamide includes a phenyl ring linked to a cyclohexane moiety via a carboxamide bridge, further functionalized with a methoxyethyl carbamoyl group. This arrangement offers versatility in interactions with biological targets, making it a subject of interest in structure-activity relationship (SAR) studies. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds in virtual screening and molecular docking simulations.

One of the key reasons for the growing interest in CAS No. 1060316-15-5 is its potential application in addressing drug resistance challenges. With the rise of personalized medicine, researchers are investigating how derivatives of this compound could be tailored to target specific biomarkers or enzymes. For instance, its carbamoyl and methoxyethyl functionalities may enhance solubility and bioavailability, critical factors in oral drug formulation.

In the context of green chemistry, N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)cyclohexanecarboxamide is also being studied for its synthetic pathways. Optimizing its production using catalytic methods or microwave-assisted synthesis aligns with the industry's shift toward sustainable practices. This aligns with frequent search queries like "eco-friendly synthesis of carboxamide derivatives" or "efficient scaling of pharmaceutical intermediates."

Another hotspot for this compound lies in its potential neuroprotective properties. Preliminary studies suggest that its structural analogs may interact with G-protein-coupled receptors (GPCRs) or ion channels, making it relevant to neurodegenerative disease research. Searches such as "small molecules for Alzheimer's therapy" or "GPCR modulators in neurology" reflect this direction.

From a commercial perspective, CAS No. 1060316-15-5 is often listed in catalogs of fine chemicals and research reagents. Suppliers frequently highlight its purity (>98%) and suitability for high-throughput screening (HTS). This aligns with the demand for high-quality reference standards in academic and industrial labs.

In summary, N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)cyclohexanecarboxamide represents a multifaceted compound with applications spanning drug discovery, sustainable synthesis, and neurological research. Its structural complexity and adaptability to modern computational tools ensure its continued relevance in scientific discourse.